Cas no 1903539-79-6 (1-(oxolan-2-yl)methyl-3-{6-(thiophen-2-yl)-1,2,4triazolo4,3-bpyridazin-3-ylmethyl}urea)

• Product Name: 1-(oxolan-2-yl)methyl-3-{6-(thiophen-2-yl)-1,2,4triazolo4,3-bpyridazin-3-ylmethyl}urea
• CAS No: 1903539-79-6
• MF: C₁₆H₁₈N₆O₂S
• MW: 358.418120861053
• CID: 6575978
• PubChem ID: 92127010
• Update Time: 2025-07-23

1-(oxolan-2-yl)methyl-3-{6-(thiophen-2-yl)-1,2,4triazolo4,3-bpyridazin-3-ylmethyl}urea Chemical and Physical Properties

Names and Identifiers

• 1-(oxolan-2-yl)methyl-3-{6-(thiophen-2-yl)-1,2,4triazolo4,3-bpyridazin-3-ylmethyl}urea
• F6523-2458
• 1-(oxolan-2-ylmethyl)-3-[(6-thiophen-2-yl-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)methyl]urea
• 1-((tetrahydrofuran-2-yl)methyl)-3-((6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)methyl)urea
• 1-[(oxolan-2-yl)methyl]-3-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}urea
• AKOS025388392
• 1903539-79-6

• Inchi： 1S/C16H18N6O2S/c23-16(17-9-11-3-1-7-24-11)18-10-15-20-19-14-6-5-12(21-22(14)15)13-4-2-8-25-13/h2,4-6,8,11H,1,3,7,9-10H2,(H2,17,18,23)
• InChI Key： YBZJLOFAIGKCHO-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C1C=CC2=NN=C(CNC(NCC3CCCO3)=O)N2N=1

Computed Properties

• Exact Mass: 358.12119501g/mol
• Monoisotopic Mass: 358.12119501g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 470
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 122Ų

Additional information on 1-(oxolan-2-yl)methyl-3-{6-(thiophen-2-yl)-1,2,4triazolo4,3-bpyridazin-3-ylmethyl}urea

Introduction to 1-(oxolan-2-yl)methyl-3-{6-(thiophen-2-yl)-1,2,4triazolo4,3-bpyridazin-3-ylmethyl}urea and Its Significance in Modern Chemical Biology

The compound with the CAS number 1903539-79-6, specifically named 1-(oxolan-2-yl)methyl-3-{6-(thiophen-2-yl)-1,2,4triazolo4,3-bpyridazin-3-ylmethyl}urea, represents a fascinating intersection of heterocyclic chemistry and pharmaceutical innovation. This intricate molecular structure, characterized by its blend of oxygen, nitrogen, and sulfur-containing rings, has garnered significant attention in the field of medicinal chemistry due to its potential biological activities and structural versatility.

In recent years, the development of novel therapeutic agents has been heavily influenced by the exploration of complex molecular architectures. The presence of multiple heterocyclic motifs in 1-(oxolan-2-yl)methyl-3-{6-(thiophen-2-yl)-1,2,4triazolo4,3-bpyridazin-3-ylmethyl}urea not only contributes to its unique chemical properties but also opens up possibilities for diverse biological interactions. The compound's core structure incorporates a pyridazine ring linked to a thiophene moiety, further connected to a triazolotriazine unit. This arrangement is reminiscent of several known bioactive molecules that have demonstrated efficacy in various pharmacological contexts.

One of the most compelling aspects of this compound is its potential as a scaffold for drug discovery. The combination of a urea functional group and an oxolane ring provides multiple sites for chemical modification, enabling the synthesis of derivatives with tailored properties. Such modifications are crucial for optimizing pharmacokinetic profiles, enhancing binding affinity to biological targets, and improving overall therapeutic efficacy. The incorporation of thiophen and triazole units further enriches the structural diversity, which is often associated with enhanced biological activity in small molecule drugs.

Recent advancements in computational chemistry and high-throughput screening have facilitated the rapid evaluation of compounds like 1-(oxolan-2-yl)methyl-3-{6-(thiophen-2-yl)-1,2,4triazolo4,3-bpyridazin-3-ylmethyl}urea for their interaction with biological targets. Studies suggest that the structural features present in this molecule may enable it to modulate key enzymatic pathways involved in inflammation, cancer progression, and neurodegenerative diseases. For instance, the pyridazine ring is a common motif in molecules that exhibit anti-inflammatory properties by inhibiting cyclooxygenase (COX) enzymes or modulating cytokine production.

The urea moiety is another critical feature that contributes to the compound's potential bioactivity. Urea-based compounds have been extensively studied for their ability to act as kinase inhibitors or modulators of protein-protein interactions. In particular, the urea group can form hydrogen bonds with polar residues in protein active sites, thereby enhancing binding affinity. This property makes 1-(oxolan-2-yl)methyl-3-{6-(thiophen-2-yl)-1,2,4triazolo4,3-bpyridazin-3-ylmethyl}urea a promising candidate for developing inhibitors targeting dysregulated kinases in diseases such as cancer.

The presence of an oxolane ring adds another layer of complexity to the compound's structure. Oxolane derivatives are known for their stability and ability to engage in specific interactions with biological targets due to their rigid three-membered ring system. This rigidity can be exploited to optimize binding modes within protein pockets or enzyme active sites. Additionally, the oxolane ring can serve as a handle for further derivatization through functionalization at various positions on the ring.

From a synthetic chemistry perspective, 1-(oxolan - 2 - yl) methyl - 3 - { 6 - ( thiophen - 2 - yl) - 1 , 2 , 4 tri azo l o - 4 , 3 b p y rid azin - 3 - ylmethyl} urea exemplifies the power of multi-component reactions and heterocyclic chemistry in generating structurally complex molecules with potential therapeutic value. The synthesis involves strategic bond formations between pre-functionalized building blocks derived from pyridazine , thiophene , triazole , and urea precursors . Such synthetic approaches are increasingly employed in drug discovery pipelines due to their efficiency and scalability.

One notable application area where this type of compound has shown promise is in the development of antimicrobial agents . The combination of different heterocyclic systems often results in molecules with broad-spectrum activity against bacteria , fungi , and even viruses . The structural complexity also helps evade resistance mechanisms that commonly develop against simpler antimicrobial drugs . Furthermore , derivatives based on similar scaffolds have been investigated for their potential as antiviral agents , particularly against RNA viruses where interactions with viral proteases or polymerases can be modulated by these multifaceted molecular structures.

The role played by computational modeling cannot be overstated when it comes to understanding how compounds like 1-(oxolan - 2 - yl) methyl - 3 - { 6 - ( thiophen - 2 - yl) - 1 , 2 , 4 tri azo l o - b p y rid azin _ ylmethyl} urea interact with biological targets is pivotal . Molecular dynamics simulations allow researchers to visualize how these molecules fit into protein binding pockets at an atomic level while virtual screening enables high-throughput testing against large databases containing known bioactive compounds . These computational tools complement experimental efforts by providing insights into binding affinities , orientation preferences within active sites , and potential side effects before costly wet-lab synthesis begins.

The pharmaceutical industry continues to invest heavily into exploring novel chemical entities such as those represented by our subject compound because they hold out hope for addressing unmet medical needs more effectively than existing treatments . While clinical trials are still needed before any definitive claims about efficacy can be made ， preliminary data from both computational studies _ including docking simulations _ _ _ _ _ _ _ _ experimental assays using cell-based models suggest that modifications based on this scaffold could lead not only new therapies but also improved upon current standards-of-care options available today．